Cas no 5310-19-0 (2-[(2E)-3-(furan-2-yl)prop-2-enoyl]-1H-indene-1,3(2H)-dione)

• Product name: 2-[(2E)-3-(furan-2-yl)prop-2-enoyl]-1H-indene-1,3(2H)-dione
• CAS No: 5310-19-0
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 937944
• PubChem ID: 3294517

2-[(2E)-3-(furan-2-yl)prop-2-enoyl]-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-3-(furan-2-yl)prop-2-enoyl]-1H-indene-1,3(2H)-dione
• 2-(3-Furan-2-yl-acryloyl)-indan-1,3-dione
• NSC-402537
• DTXSID00967624
• 5310-19-0
• N-(4-Ethoxyphenyl)ethanimidothioic acid
• NSC402537

• Inchi： InChI=1S/C10H13NOS/c1-3-12-10-6-4-9(5-7-10)11-8(2)13/h4-7H,3H2,1-2H3,(H,11,13)
• InChI Key： LXARDFDVAUPRPX-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)NC(=S)C

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.057909
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.369
• Boiling Point: 486.2°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.651
• PSA: 64.35
• LogP: 2.91750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones